Cas no 1000526-58-8 ([3-fluoro-2-(trifluoromethyl)phenyl]acetonitrile)
1000526-58-8 structure
Product Name:[3-fluoro-2-(trifluoromethyl)phenyl]acetonitrile
CAS No:1000526-58-8
MF:C9H5F4N
MW:203.13631606102
MDL:MFCD09832250
CID:1124805
PubChem ID:20112158
Update Time:2025-08-04
[3-fluoro-2-(trifluoromethyl)phenyl]acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- [3-Fluoro-2-(trifluoromethyl)phenyl]acetonitrile
- 3-Fluoro-2-(trifluoromethyl)phenylacetonitrile
- 1000526-58-8
- 2-[3-fluoro-2-(trifluoromethyl)phenyl]acetonitrile
- AKOS015956554
- JS-4540
- 2-(3-Fluoro-2-(trifluoromethyl)phenyl)acetonitrile
- CS-0439529
- MFCD09832250
- [3-fluoro-2-(trifluoromethyl)phenyl]acetonitrile
-
- MDL: MFCD09832250
- Inchi: 1S/C9H5F4N/c10-7-3-1-2-6(4-5-14)8(7)9(11,12)13/h1-3H,4H2
- InChI Key: UADIGAUUNBZPDF-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(CC#N)=C1C(F)(F)F
Computed Properties
- Exact Mass: 203.03581181g/mol
- Monoisotopic Mass: 203.03581181g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 23.8Ų
[3-fluoro-2-(trifluoromethyl)phenyl]acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB264188-1 g |
3-Fluoro-2-(trifluoromethyl)phenylacetonitrile; 97% |
1000526-58-8 | 1g |
€260.70 | 2022-06-11 | ||
| abcr | AB264188-5 g |
3-Fluoro-2-(trifluoromethyl)phenylacetonitrile; 97% |
1000526-58-8 | 5g |
€922.90 | 2022-06-11 | ||
| Apollo Scientific | PC302954-1g |
3-Fluoro-2-(trifluoromethyl)phenylacetonitrile |
1000526-58-8 | 98% | 1g |
£124.00 | 2025-02-21 | |
| Apollo Scientific | PC302954-5g |
3-Fluoro-2-(trifluoromethyl)phenylacetonitrile |
1000526-58-8 | 98% | 5g |
£496.00 | 2025-02-21 | |
| Apollo Scientific | PC302954-10g |
3-Fluoro-2-(trifluoromethyl)phenylacetonitrile |
1000526-58-8 | 98% | 10g |
£843.00 | 2025-02-21 | |
| abcr | AB264188-1g |
3-Fluoro-2-(trifluoromethyl)phenylacetonitrile, 97%; . |
1000526-58-8 | 97% | 1g |
€260.20 | 2025-04-22 | |
| abcr | AB264188-5g |
3-Fluoro-2-(trifluoromethyl)phenylacetonitrile, 97%; . |
1000526-58-8 | 97% | 5g |
€921.00 | 2025-04-22 | |
| 1PlusChem | 1P0090TC-1g |
3-Fluoro-2-(trifluoromethyl)phenylacetonitrile |
1000526-58-8 | 1g |
$210.00 | 2023-12-27 | ||
| 1PlusChem | 1P0090TC-5g |
3-Fluoro-2-(trifluoromethyl)phenylacetonitrile |
1000526-58-8 | 5g |
$752.00 | 2023-12-27 | ||
| 1PlusChem | 1P0090TC-10g |
3-Fluoro-2-(trifluoromethyl)phenylacetonitrile |
1000526-58-8 | 10g |
$1253.00 | 2023-12-27 |
[3-fluoro-2-(trifluoromethyl)phenyl]acetonitrile Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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